Cas no 2228715-64-6 (1-2-(1,2,3-thiadiazol-4-yl)ethylcyclopropan-1-ol)

• Product Name: 1-2-(1,2,3-thiadiazol-4-yl)ethylcyclopropan-1-ol
• CAS No: 2228715-64-6
• MF: C₇H₁₀N₂OS
• MW: 170.232100009918
• CID: 5815005
• PubChem ID: 165624633
• Update Time: 2025-05-22

1-2-(1,2,3-thiadiazol-4-yl)ethylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-2-(1,2,3-thiadiazol-4-yl)ethylcyclopropan-1-ol
• 1-[2-(1,2,3-thiadiazol-4-yl)ethyl]cyclopropan-1-ol
• 2228715-64-6
• EN300-1783042

• Inchi： 1S/C7H10N2OS/c10-7(3-4-7)2-1-6-5-11-9-8-6/h5,10H,1-4H2
• InChI Key： YVDIRIXTOKXIGR-UHFFFAOYSA-N
• SMILES： S1C=C(CCC2(CC2)O)N=N1

Computed Properties

• Exact Mass: 170.05138412g/mol
• Monoisotopic Mass: 170.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 74.2Ų

Additional information on 1-2-(1,2,3-thiadiazol-4-yl)ethylcyclopropan-1-ol

Comprehensive Overview of 1-2-(1,2,3-thiadiazol-4-yl)ethylcyclopropan-1-ol (CAS No. 2228715-64-6): Properties, Applications, and Industry Insights

The compound 1-2-(1,2,3-thiadiazol-4-yl)ethylcyclopropan-1-ol (CAS No. 2228715-64-6) is a structurally unique molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. Its distinctive combination of a thiadiazole ring and a cyclopropanol moiety makes it a valuable intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, agrochemicals, and material science due to its versatile reactivity and stability under various conditions.

In recent years, the demand for heterocyclic compounds like 1-2-(1,2,3-thiadiazol-4-yl)ethylcyclopropan-1-ol has surged, driven by their role in developing novel therapeutics and sustainable agricultural solutions. The thiadiazole component, in particular, is known for its bioactivity, making it a hotspot for studies targeting antimicrobial, antiviral, and anti-inflammatory agents. Meanwhile, the cyclopropanol group adds steric hindrance and metabolic stability, which are critical for optimizing drug candidates.

From an industrial perspective, the synthesis and scalability of CAS No. 2228715-64-6 have become topics of keen interest. Innovations in green chemistry and catalytic processes are being explored to enhance the efficiency of its production while minimizing environmental impact. This aligns with the broader industry trend toward sustainable and cost-effective manufacturing practices, which are increasingly prioritized by regulatory bodies and consumers alike.

The compound’s potential extends beyond pharmaceuticals. In agrochemical research, derivatives of 1-2-(1,2,3-thiadiazol-4-yl)ethylcyclopropan-1-ol are being investigated for their efficacy as plant growth regulators or pest control agents. Its unique structure may offer solutions to challenges such as pesticide resistance and environmental persistence, which are pressing concerns in modern agriculture.

Analytical techniques such as NMR, HPLC, and mass spectrometry are routinely employed to characterize CAS No. 2228715-64-6, ensuring high purity and consistency for research and industrial use. These methods also aid in elucidating its reaction mechanisms and degradation pathways, which are essential for safety assessments and regulatory compliance.

As the scientific community continues to explore the applications of 1-2-(1,2,3-thiadiazol-4-yl)ethylcyclopropan-1-ol, collaborations between academia and industry are expected to accelerate its commercialization. With its multifaceted utility and alignment with global trends in sustainability and innovation, this compound is poised to play a pivotal role in advancing multiple sectors.